molecular formula C6H8F2N2O2 B8492039 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid CAS No. 921213-76-5

3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid

Cat. No.: B8492039
CAS No.: 921213-76-5
M. Wt: 178.14 g/mol
InChI Key: NDICMMBJDYLDIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H8F2N2O2 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

921213-76-5

Molecular Formula

C6H8F2N2O2

Molecular Weight

178.14 g/mol

IUPAC Name

5-(difluoromethyl)-2-methyl-3,4-dihydropyrazole-4-carboxylic acid

InChI

InChI=1S/C6H8F2N2O2/c1-10-2-3(6(11)12)4(9-10)5(7)8/h3,5H,2H2,1H3,(H,11,12)

InChI Key

NDICMMBJDYLDIM-UHFFFAOYSA-N

Canonical SMILES

CN1CC(C(=N1)C(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)C1CN(C)N=C1C(F)F
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Synthesis routes and methods II

Procedure details

3-Difluoromethyl-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester (0.15 g, 0.7 mmol) was dissolved in 2 ml of dioxan. 1.5 ml of a 1 N aqueous sodium hydroxide solution (1.5 mmol) were added and the reaction mixture was stirred for 2 h at room temperature. Subsequently the mixture was acidified with concentrated hydrochloric acid (pH 2). The dioxan was removed in vacuo, the residue was extracted with ethyl acetate. The combined organic layer was washed with brine, dried over magnesium sulfate and evaporated, delivering 0.1 g of 3-difluoromethyl-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid, which could be directly used in the next step without further purification.
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3-Difluoromethyl-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester
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0.15 g
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1.5 mmol
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